2-(2,5-dimethylphenyl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenyl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H17N3OS2/c1-10-4-5-11(2)13(8-10)9-16(23)22-19-21-14-6-7-15-17(18(14)25-19)20-12(3)24-15/h4-8H,9H2,1-3H3,(H,21,22,23)
• InChI Key: PETXMAJFXDZWBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC(=O)NC2=NC3=C(S2)C4=C(C=C3)SC(=N4)C
• Molecular Formula: C19H17N3OS2
• Molecular Weight: 367.5 g/mol
• CAS No.: 921809-96-3

Description

2-(2,5-dimethylphenyl)-N-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H17N3OS2 and its molecular weight is 367.49. The purity is usually 95%.
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Scientific Research Applications

Novel Silver Complexes in Chemotherapy

A study on novel silver complexes based on phosphanes and ester derivatives of bis(pyrazol-1-yl)acetate ligands, which demonstrated significant in vitro antitumor activity, may suggest potential for similar compounds in therapeutic applications. These complexes were particularly effective against small-cell lung carcinoma (SCLC) cells, suggesting a potential research avenue for the compound in cancer therapy (Pellei et al., 2023).

Heterocyclic Derivatives in Antitumor Activity

Research on N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives identified by IR, 1H NMR, and elemental analyses suggests a potential interest in synthesizing and studying similar acetamide derivatives for their antitumor activities (Yu et al., 2014).

Luminescence Sensing of Benzaldehyde

A study on dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, which exhibit selective sensitivity to benzaldehyde-based derivatives, highlights a potential application of similar compounds in fluorescence sensing and detection technologies (Shi et al., 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research on benzothiazolinone acetamide analogs for their spectroscopic properties, ligand-protein interactions, and potential in photovoltaic efficiency modeling suggests a versatile application range of similar compounds. These studies indicate the possibility of using such compounds in dye-sensitized solar cells (DSSCs) and as inhibitors or interactors with specific proteins (Mary et al., 2020).